Cas no 344405-54-5 (1-(4-aminophenyl)azetidine-2-carboxamide)

• Product Name: 1-(4-aminophenyl)azetidine-2-carboxamide
• CAS No: 344405-54-5
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5713993
• PubChem ID: 69964936
• Update Time: 2025-05-20

1-(4-aminophenyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 344405-54-5
• SCHEMBL7029894
• 1-(4-AMINOPHENYL)-2-AZETIDINECARBOXAMIDE
• 1-(4-aminophenyl)azetidine-2-carboxamide
• EN300-1281061

• Inchi： 1S/C10H13N3O/c11-7-1-3-8(4-2-7)13-6-5-9(13)10(12)14/h1-4,9H,5-6,11H2,(H2,12,14)
• InChI Key： QLIPQNLRDDAXOU-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1C=CC(=CC=1)N)N

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(4-aminophenyl)azetidine-2-carboxamide

1-(4-Aminophenyl)Azetidine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 344405-54-5, known as 1-(4-aminophenyl)azetidine-2-carboxamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound is a derivative of azetidine, a four-membered ring structure, which is characterized by its high ring strain and reactivity. The presence of the 4-aminophenyl group introduces additional functional diversity, making it a versatile molecule for various chemical modifications and biological assays.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. The carboxamide functional group in this compound plays a crucial role in enhancing its solubility and bioavailability, which are critical factors for drug candidates. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and peptide coupling reactions, to optimize its yield and purity.

The structural uniqueness of 1-(4-aminophenyl)azetidine-2-carboxamide lies in its ability to form hydrogen bonds due to the amide group, which can interact with biological targets such as enzymes and receptors. This property has led to its investigation as a potential lead compound in the development of inhibitors for kinases and other therapeutic targets. For instance, recent studies have demonstrated its ability to modulate the activity of certain protein kinases involved in cancer pathways, suggesting its potential role in oncology drug discovery.

In terms of synthesis, the preparation of this compound involves a multi-step process that begins with the synthesis of azetidine derivatives followed by functionalization with the 4-aminophenyl group. The use of advanced catalytic systems and green chemistry principles has been reported to enhance the efficiency and sustainability of these reactions. Such advancements not only improve the scalability of production but also align with current trends toward environmentally friendly chemical processes.

The application of 1-(4-aminophenyl)azetidine-2-carboxamide extends beyond pharmacology into materials science, where its structural rigidity and functional groups make it a candidate for constructing advanced materials such as coordination polymers and supramolecular assemblies. Researchers have explored its ability to form self-assembled structures under specific conditions, which could have implications for nanotechnology applications.

From an analytical standpoint, modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound comprehensively. These studies have provided insights into its conformational flexibility and stereochemical properties, which are essential for understanding its interactions with biological systems.

In conclusion, 1-(4-aminophenyl)azetidine-2-carboxamide represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for future research and development efforts.